molecular formula C7H10O3 B8637244 methyl (2R,3R)-3-cyclopropyl-2,3-epoxypropionate

methyl (2R,3R)-3-cyclopropyl-2,3-epoxypropionate

Cat. No.: B8637244
M. Wt: 142.15 g/mol
InChI Key: YEAHAYMURWQZKG-PHDIDXHHSA-N
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Description

Methyl (2R,3R)-3-cyclopropyl-2,3-epoxypropionate is a useful research compound. Its molecular formula is C7H10O3 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H10O3

Molecular Weight

142.15 g/mol

IUPAC Name

methyl (2R,3R)-3-cyclopropyloxirane-2-carboxylate

InChI

InChI=1S/C7H10O3/c1-9-7(8)6-5(10-6)4-2-3-4/h4-6H,2-3H2,1H3/t5-,6-/m1/s1

InChI Key

YEAHAYMURWQZKG-PHDIDXHHSA-N

Isomeric SMILES

COC(=O)[C@H]1[C@H](O1)C2CC2

Canonical SMILES

COC(=O)C1C(O1)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 300-ml three-necked flask equipped with a thermometer and a stirrer was charged with 87 g (0.45 mole) of a 28% sodium methoxide solution in methanol and 21 g (0.30 mole) of cyclopropanecarbaldehyde and, after the contents had been cooled down to −10° C., 48.9 g (0.45 mole) of methyl chloroacetate was added dropwise over 3 hours. After completion of the addition, the reaction mixture was allowed to be warmed up to room temperature and was then stirred at room temperature for 5 hours. Thereafter, 12 g (0.20 mole) of acetic acid was added to neutralize remaining sodium methoxide and the resulting mixture was poured into 140 g of water. The reaction mixture thus obtained was extracted three times each with 50 ml of ethyl acetate and the extracts were washed with 50 ml of saturated salt water. The mixture thus washed was dried over anhydrous sodium sulfate and condensed. The residue was distilled under reduced pressure to yield, as distillates at 70 to 73° C. [6 mmHg (8.0 hPa)], 29.8 g (0.21 mole; yield: 70.0%) of methyl 3-cyclopropyl-2,3-epoxypropionate having the following properties.
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